Cas no 91982-87-5 ( )

• Product Name: &nbsp
• CAS No: 91982-87-5
• MF: C₈H₄Cl₂N₂O₂
• MW: 231.035559654236
• CID: 997663
• PubChem ID: 24195471
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-dichlorophenyl)oxadiazol-3-ium-5-olate
• 3-(2,4-Dichlorophenyl)-1,2,3-oxadiazol-3-ium-5-olate
• DTXSID70638672
• NSC-184754
• 91982-87-5
• NSC184754
•  

• Inchi： 1S/C8H4Cl2N2O2/c9-5-1-2-7(6(10)3-5)12-4-8(13)14-11-12/h1-4H
• InChI Key： DFDPWIYOIPDGDI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1[N+]1C=C([O-])ON=1)Cl

Computed Properties

• Exact Mass: 229.965
• Monoisotopic Mass: 229.965
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53A^2
• XLogP3: 4.1

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C